Cas no 2246668-24-4 (N-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide)

• Product Name: N-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide
• CAS No: 2246668-24-4
• MF: C₁₅H₂₁BFNO₄
• MW: 309.140948057175
• MDL: MFCD32206465
• CID: 4675382
• PubChem ID: 138991695
• Update Time: 2025-06-12

N-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-methoxyacetamide
• N-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide
• N-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide
• D93737
• AS-73436
• 2246668-24-4
• AKOS037647366
• N-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide

• MDL： MFCD32206465
• Inchi： 1S/C15H21BFNO4/c1-14(2)15(3,4)22-16(21-14)10-6-7-12(11(17)8-10)18-13(19)9-20-5/h6-8H,9H2,1-5H3,(H,18,19)
• InChI Key： VVSLWLJPPUTHDV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)NC(COC)=O

Computed Properties

• Exact Mass: 309.1547665 g/mol
• Monoisotopic Mass: 309.1547665 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8
• Molecular Weight: 309.14

Additional information on N-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide

Introduction to N-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide (CAS No. 2246668-24-4)

N-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide is a sophisticated organic compound with significant applications in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2246668-24-4, has garnered attention due to its structural complexity and potential utility in the development of novel therapeutic agents. The presence of a fluoro-substituent and a boronic acid ester moiety makes it particularly intriguing for researchers exploring advanced synthetic methodologies and drug discovery strategies.

The molecular structure of N-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide features a phenyl ring substituted at the 4-position with a tetramethylborate group, further functionalized with a fluoro atom. This unique arrangement not only enhances the compound's reactivity but also opens up possibilities for diverse chemical transformations. The methoxyacetamide moiety at the other end of the molecule contributes to its solubility and interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The fluoro-substituent in N-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide is strategically positioned to influence electronic properties and interactions with potential drug targets. This has led to its exploration in the design of kinase inhibitors, anticancer agents, and other therapeutic molecules where fluorine's unique properties are leveraged.

The boronic acid ester functionality is another critical feature of this compound. Boronic acids are well-known for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The tetramethylborate group in N-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide facilitates such transformations, enabling the construction of complex molecular architectures. This capability is particularly valuable in medicinal chemistry where efficient and scalable synthetic routes are essential for drug development.

The pharmaceutical industry has increasingly recognized the importance of boronic acid derivatives in drug design. These compounds have been incorporated into drugs targeting various diseases, including cancer and inflammatory disorders. The structural features of N-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide, combining a fluoro-substituted phenyl ring with a boronic acid ester, positions it as a versatile building block for innovative drug candidates.

In academic research, N-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide has been utilized in studies exploring fluorinated amides as bioactive molecules. Amides are common motifs in drugs due to their stability and ability to modulate biological pathways. The methoxyacetamide group in this compound adds to its potential as a pharmacophore, influencing both its physical properties and biological activity.

The synthesis of N-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide involves multi-step organic reactions that highlight the intersection of synthetic organic chemistry and pharmaceutical science. Researchers have developed novel protocols to introduce the fluoro-substituent and boronic acid ester functionalities with high precision. These advancements not only contribute to the compound's accessibility but also set precedents for similar transformations in future drug development efforts.

The potential applications of N-[2-fluoro--(tetramethyl--1--3--dioxaborolan--)- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- - - - - - - - - - - - - - phenyl)]--(methoxyacetyl)--amidine (CAS No. 2246668--24--4) extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for materials science applications, including the development of advanced polymers and liquid crystals. The presence of both fluoro and boron atoms provides opportunities for tuning material properties such as thermal stability and electronic conductivity.

In conclusion, N-[two-fluorine-- four-tetramethylone-one-three-two-one-three-two-one-three-two-one-three-two-one-three-two-one-three-two-one-three-two-one-three-two-one-three-two-one-three-two-yld)--oneone)--oneone)--oneone)--oneone)--oneone)--oneone)--oneone)--pheny]two two methoxy one one amide] is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural complexity and functional versatility make it an invaluable tool for chemists and biologists alike. As research continues to uncover new applications for fluorinated and boron-containing compounds, N-[--(tetra methyl one three two dioxo boryl an two yl)) pheny]two two methoxy one one amide] (CAS No.--2246668--24--44)) is poised to play a crucial role in shaping the future of medicinal chemistry.